Cas no 1323651-87-1 (2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide)

• Product Name: 2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide
• CAS No: 1323651-87-1
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 6171600
• PubChem ID: 49711416
• Update Time: 2025-06-15

2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide
• 2-[3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl]-N-[2-(pyridin-4-yl)ethyl]acetamide
• AKOS024518783
• F5788-4644
• 1323651-87-1
• 2-[3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(2-pyridin-4-ylethyl)acetamide
• 2-(3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl)-N-(2-(pyridin-4-yl)ethyl)acetamide
• VU0520683-1

• Inchi： 1S/C20H24N4O4/c1-27-16-3-4-18(28-2)17(13-16)24-12-11-23(20(24)26)14-19(25)22-10-7-15-5-8-21-9-6-15/h3-6,8-9,13H,7,10-12,14H2,1-2H3,(H,22,25)
• InChI Key： CIXJKGPJNKSYML-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=C(C=CC=2OC)OC)CCN1CC(NCCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84Ų

Additional information on 2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide

Comprehensive Overview of 2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide (CAS No. 1323651-87-1)

2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide (CAS No. 1323651-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its imidazolidinone core and pyridine moiety, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a promising candidate for drug discovery and development.

The molecular structure of 2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide includes a 2,5-dimethoxyphenyl group, which is known to influence electronic properties and binding affinity in medicinal chemistry. The presence of the pyridin-4-yl ethylacetamide side chain further enhances its potential interactions with biological targets. These features align with current trends in small-molecule drug design, where researchers prioritize compounds with high selectivity and low off-target effects.

In recent years, the demand for novel heterocyclic compounds like 1323651-87-1 has surged, driven by advancements in high-throughput screening (HTS) and computational chemistry. This compound is frequently discussed in the context of kinase inhibitors and GPCR modulators, two hot topics in drug development. Its imidazolidinone scaffold is also being investigated for its potential in treating metabolic disorders, a growing concern in global health.

From a synthetic perspective, 2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide poses interesting challenges for organic chemists. The convergent synthesis of such multi-functionalized molecules requires precise control over reaction conditions to achieve high yields and purity. This has led to innovations in green chemistry and catalytic methods, which are increasingly important in sustainable pharmaceutical manufacturing.

The compound’s physicochemical properties, such as solubility and stability, are critical for its potential applications. Recent studies have focused on optimizing these properties through molecular engineering, a trend reflected in the rise of AI-driven drug discovery platforms. These platforms leverage machine learning to predict the behavior of complex molecules like 1323651-87-1, accelerating the identification of viable drug candidates.

Another area of interest is the compound’s potential role in neuropharmacology. The pyridine and dimethoxyphenyl groups are structurally similar to motifs found in compounds targeting neurotransmitter systems. This has sparked investigations into its applicability for central nervous system (CNS) disorders, a field with high unmet medical needs.

In summary, 2-3-(2,5-dimethoxyphenyl)-2-oxoimidazolidin-1-yl-N-2-(pyridin-4-yl)ethylacetamide (CAS No. 1323651-87-1) represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing research, particularly in the context of precision medicine and targeted therapies. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in treating complex diseases.